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Compound of Interest

Compound Name: Ferrous picrate

Cat. No.: B1611519 Get Quote

IMMEDIATE SAFETY ALERT: Dry picric acid and its salts, including ferrous picrate, are highly

sensitive to heat, shock, and friction, posing a significant explosion hazard.[1][2][3][4][5] If you

encounter a container of what appears to be dry ferrous picrate or picric acid, DO NOT touch

or move it.[3][4][5][6] Immediately contact your institution's Environmental Health and Safety

(EH&S) department or equivalent safety office for emergency stabilization and disposal.[1][3][4]

[5]

This document provides essential safety and logistical information for the proper disposal of

ferrous picrate, a compound that presents considerable hazards. As a metal salt of picric acid,

ferrous picrate is potentially more sensitive to detonation than picric acid alone.[1][2][6][7][8]

[9][10] The following procedures are designed to guide researchers, scientists, and drug

development professionals in managing ferrous picrate waste safely and effectively.

Core Hazards and Safety Summary
Ferrous picrate shares and amplifies the hazards associated with picric acid. The primary risk

is the potential for explosion, especially when the material is dry.[1][2][3][4][5] It is crucial to

ensure that ferrous picrate, particularly in solid form, remains wetted with at least 30% water

to mitigate this risk.[1][2][4][5][7]
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Hazard Category Description Control Measures

Explosive Hazard

Highly sensitive to shock,

friction, and heat, especially

when dry.[1][2][3][4][5][6] Can

form highly sensitive picrate

salts with metals.[1][2][6][7][8]

[9][10]

Crucially, always keep wet with

a minimum of 30% water.[1][2]

[4][5][7] Do not use metal

spatulas or store in containers

with metal caps.[1][3][4][5][9]

[10][11] Avoid heat, flame, and

ignition sources.[7] Dispose of

stock that is more than two

years old.[1][12]

Health Hazards

Toxic if swallowed, inhaled, or

absorbed through the skin.[1]

[2][6][8] Can cause skin and

eye irritation, allergic reactions,

and potential damage to

kidneys and red blood cells at

high doses.[1][2][6][8]

Use in a designated chemical

fume hood.[8][13] Wear

appropriate Personal

Protective Equipment (PPE),

including nitrile or neoprene

gloves, safety goggles, and a

lab coat.[8]

Reactivity

Reacts with a wide variety of

chemicals, including metals

(iron, copper, lead, zinc),

bases, ammonia, and concrete

to form even more sensitive

explosive salts.[2][6][7][8][9]

[10][12]

Store away from incompatible

materials.[7][8] Do not dispose

of down the drain, as it can

react with metal plumbing to

form explosive picrates.[12]

[13]

Experimental Protocol: Step-by-Step Disposal
Procedure for Wetted Ferrous Picrate
This protocol applies only to ferrous picrate that is known to be adequately wetted. If the

condition of the material is unknown or appears dry, do not proceed and contact your safety

office immediately.[1][3][4][5][6]

Materials:
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Appropriate PPE: Safety goggles, lab coat, and chemical-resistant gloves (nitrile or neoprene

recommended).[8]

Non-metallic (plastic or glass) containers for waste collection.[1][12][13]

Plastic scoops or spatulas.

Deionized water.

Hazardous waste labels.

Absorbent pads (for spill cleanup).[1][12]

Procedure:

Preparation and Precaution:

Ensure you are working in a well-ventilated chemical fume hood.[8][13]

Have a copy of the Safety Data Sheet (SDS) for picric acid and any available information

on ferrous picrate.

Inform a colleague that you are handling this hazardous material. Never work alone.[13]

Prepare a designated hazardous waste container. This should be a clearly labeled, non-

metallic (glass or plastic) container with a screw-top lid.[1][12][13]

Transfer of Ferrous Picrate Waste:

If dealing with a solution, carefully pour the ferrous picrate solution into the designated

hazardous waste container.

If handling solid ferrous picrate, ensure it is visibly wet. If necessary, add a small amount

of deionized water to form a slurry.[1]

Using a plastic spatula, carefully transfer the wetted solid into the hazardous waste

container.[3][4][5]
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Add excess water to the waste container to ensure the material remains fully submerged

and wetted.[7][12][13]

Decontamination of Emptied Containers and Tools:

Rinse the original container and any tools used with a small amount of water.

Add this rinse water to the hazardous waste container.

Wipe down any contaminated surfaces with a wet cloth or paper towel.[1][11] These

cleaning materials must also be treated as hazardous waste.[10][11][12] Place them in a

sealed plastic bag with added water and then into the solid hazardous waste container.[12]

Waste Labeling and Storage:

Securely close the hazardous waste container.

Wipe the exterior of the container with a damp cloth to remove any potential residue.

Affix a hazardous waste label to the container, clearly identifying the contents as

"Hazardous Waste: Ferrous Picrate in Water".

Store the waste container in a designated, cool, and well-ventilated secondary

containment area away from incompatible materials pending pickup.

Arranging for Disposal:

Contact your institution's EH&S department to arrange for the pickup and disposal of the

hazardous waste.[1][13] Follow all institutional and local regulations for hazardous waste

disposal.

Spill Response
Small Spills (<30 ml) inside a fume hood:

Alert others in the immediate area.

If the spilled material is a powder, gently mist it with water to prevent dust formation.[1]
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Use wet absorbent pads or paper towels to clean up the spill.[1][12] Do not sweep dry

material.[12]

Place all cleanup materials into a sealed plastic bag with excess water.[12]

Dispose of the bag as hazardous waste.[12]

Wipe the spill area again with soap and water.[1][11]

Large Spills or Spills Outside a Fume Hood:

Evacuate the area immediately.[12][13]

Alert your supervisor and contact your institution's emergency number or EH&S

department.[11][12][13]

Restrict access to the area.[6][11]

Visual Workflow for Ferrous Picrate Disposal
The following diagram outlines the decision-making process and procedural flow for the safe

disposal of ferrous picrate.
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Initial Assessment

Emergency Protocol Standard Disposal Procedure (Wetted)

Locate Ferrous Picrate for Disposal

Visually Inspect Container
Is it dry, crystallized, or in an old metal-capped bottle?

DO NOT TOUCH OR MOVE

Yes

Don PPE in Fume Hood

No (Material is Wetted)

Secure Area

Contact EH&S Immediately

Prepare Labeled, Non-Metallic
Waste Container

Transfer Waste & Add Excess Water

Decontaminate Tools & Emptied Container

Seal & Store Waste Container

Request EH&S Waste Pickup

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of ferrous picrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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